Cas no 81417-79-0 (zizybeoside II)

zizybeoside II structure
zizybeoside II structure
Product Name:zizybeoside II
CAS No:81417-79-0
MF:C25H38O16
MW:594.559629917145
CID:1998396
PubChem ID:11968322
Update Time:2025-04-21

zizybeoside II Chemical and Physical Properties

Names and Identifiers

    • zizybeoside II
    • DTXSID701317340
    • 81417-79-0
    • Inchi: 1S/C25H38O16/c26-6-11-14(29)17(32)19(34)23(37-11)40-21-16(31)13(8-28)39-25(36-9-10-4-2-1-3-5-10)22(21)41-24-20(35)18(33)15(30)12(7-27)38-24/h1-5,11-35H,6-9H2
    • InChI Key: BEDWWZCYHCGAKV-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(OCC3C=CC=CC=3)OC(CO)C2O)O1

Computed Properties

  • Exact Mass: 594.21598512Da
  • Monoisotopic Mass: 594.21598512Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 787
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 258Ų
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